Cas no 510716-35-5 (2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide)
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide
- 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide(SALTDATA: FREE)
- 2-(5-bromo-3-formylindol-1-yl)acetamide
- CHEMBRDG-BB 7046494
- 2-(5-bromo-3-formylindolyl)acetamide
- AC1LFKC7
- AG-F-72314
- CTK4J3583
- MolPort-001-888-117
- STK710685
-
- MDL: MFCD03306330
- Inchi: InChI=1S/C11H9BrN2O2/c12-8-1-2-10-9(3-8)7(6-15)4-14(10)5-11(13)16/h1-4,6H,5H2,(H2,13,16)
- InChI Key: LCOXJCPBJYZPIQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=2C(C=O)=CN(CC(N)=O)C2C=C1
Computed Properties
- Exact Mass: 279.98500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 65.09000
- LogP: 2.40190
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM260998-1g |
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide |
510716-35-5 | 95% | 1g |
$87 | 2023-02-02 | |
| TRC | B805348-10mg |
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide |
510716-35-5 | 10mg |
$ 50.00 | 2022-01-07 | ||
| TRC | B805348-50mg |
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide |
510716-35-5 | 50mg |
$ 65.00 | 2022-01-07 | ||
| TRC | B805348-100mg |
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide |
510716-35-5 | 100mg |
$ 80.00 | 2022-01-07 | ||
| abcr | AB221332-1 g |
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide; 95% |
510716-35-5 | 1g |
€122.60 | 2022-09-01 | ||
| abcr | AB221332-1g |
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide; 95% |
510716-35-5 | 1g |
€137.20 | 2023-09-13 | ||
| 1PlusChem | 1P006UG6-1g |
2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide |
510716-35-5 | 95% | 1g |
$61.00 | 2025-02-21 | |
| A2B Chem LLC | AD18598-1g |
2-(5-Bromo-3-formyl-1h-indol-1-yl)acetamide |
510716-35-5 | 95% | 1g |
$61.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1784559-1g |
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide |
510716-35-5 | 98% | 1g |
¥1982.00 | 2024-05-11 |
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide
2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide: A Comprehensive Overview
The compound 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide, identified by the CAS number 510716-35-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position of the indole ring, a formyl group at the 3-position, and an acetamide substituent attached to the indole nitrogen. These structural features make it a versatile compound with potential applications in drug discovery and chemical synthesis.
Recent studies have highlighted the importance of indole derivatives in various therapeutic areas. The presence of the bromine atom in this compound introduces additional electronic and steric effects, which can influence its biological activity. The formyl group at the 3-position of the indole ring further enhances its reactivity and selectivity in biochemical interactions. This combination of functional groups makes 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide a promising candidate for exploring novel pharmacological targets.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and acetylation. The indole core is typically synthesized via the Paal-Knorr pyrrole synthesis or other indole formation methods. The introduction of bromine and formyl groups requires careful control of reaction conditions to ensure high yields and purity. The final step involves acetylation of the indole nitrogen to form the acetamide derivative.
The biological activity of 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide has been studied in various contexts. Recent research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its ability to modulate key enzymes involved in cellular signaling pathways suggests its role in cancer therapy.
In conclusion, 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide is a valuable compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its promising biological activities, positions it as a key molecule for future advancements in drug development and chemical innovation.
510716-35-5 (2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)